Cas no 2929273-08-3 (tert-Butyl (7-aminospiro[3.5]nonan-2-yl)carbamate)

• Product Name: tert-Butyl (7-aminospiro[3.5]nonan-2-yl)carbamate
• CAS No: 2929273-08-3
• MF: C₁₄H₂₆N₂O₂
• MW: 254.368443965912
• CID: 6796778
• PubChem ID: 118997490
• Update Time: 2025-10-28

tert-Butyl (7-aminospiro[3.5]nonan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL25573676
• P14028
• tert-butyl N-(7-aminospiro[3.5]nonan-2-yl)carbamate
• tert-butyl N-{7-aminospiro[3.5]nonan-2-yl}carbamate
• 2929273-08-3
• tert-Butyl (7-aminospiro[3.5]nonan-2-yl)carbamate
• EN300-6739569
• (7-Amino-spiro[3.5]non-2-yl)-carbamic acid tert-butyl ester

• Inchi： 1S/C14H26N2O2/c1-13(2,3)18-12(17)16-11-8-14(9-11)6-4-10(15)5-7-14/h10-11H,4-9,15H2,1-3H3,(H,16,17)
• InChI Key： CCEGXOJKJCOJFW-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CC2(CCC(CC2)N)C1)=O

Computed Properties

• Exact Mass: 254.199428076g/mol
• Monoisotopic Mass: 254.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-Butyl (7-aminospiro[3.5]nonan-2-yl)carbamate

Comprehensive Overview of tert-Butyl (7-aminospiro[3.5]nonan-2-yl)carbamate (CAS No. 2929273-08-3)

tert-Butyl (7-aminospiro[3.5]nonan-2-yl)carbamate (CAS No. 2929273-08-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique spirocyclic structure and functional versatility. This compound, often referred to as a spirocyclic carbamate derivative, is widely utilized as a key intermediate in the synthesis of bioactive molecules, particularly in drug discovery and development. Its tert-butyl carbamate group and primary amine functionality make it a valuable building block for constructing complex molecular architectures.

The structural features of tert-Butyl (7-aminospiro[3.5]nonan-2-yl)carbamate include a spiro[3.5]nonane core, which imparts rigidity and conformational constraints to the molecule. This property is highly sought after in medicinal chemistry, as it can enhance binding affinity and selectivity toward biological targets. Researchers are increasingly exploring its applications in the design of central nervous system (CNS) drugs, enzyme inhibitors, and peptidomimetics, aligning with current trends in personalized medicine and targeted therapies.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for tert-Butyl (7-aminospiro[3.5]nonan-2-yl)carbamate?" The synthesis typically involves multi-step organic transformations, starting from readily available precursors such as cyclohexanone derivatives. Key steps often include spirocyclization, reductive amination, and carbamate protection, with careful optimization to achieve high yields and purity. Recent advancements in flow chemistry and catalytic methods have further streamlined its production, addressing the growing demand for scalable and sustainable synthetic protocols.

In the context of drug discovery, tert-Butyl (7-aminospiro[3.5]nonan-2-yl)carbamate has been investigated as a precursor for protease inhibitors and GPCR modulators, reflecting the industry's focus on tackling diseases like cancer, neurodegenerative disorders, and metabolic syndromes. Its spirocyclic scaffold is particularly advantageous for mimicking peptide turn structures, a hot topic in the development of next-generation therapeutics. Additionally, its compatibility with click chemistry and bioorthogonal reactions makes it a versatile tool for chemical biology applications.

From a commercial perspective, the global market for spirocyclic compounds is expanding rapidly, driven by their utility in high-value pharmaceuticals and agrochemicals. Suppliers of tert-Butyl (7-aminospiro[3.5]nonan-2-yl)carbamate often highlight its high purity (>98%) and compliance with Good Manufacturing Practices (GMP), catering to the stringent requirements of regulatory agencies. Researchers and procurement specialists frequently search for "reliable suppliers of 2929273-08-3" and "bulk pricing for spirocyclic carbamates," underscoring the compound's industrial relevance.

Environmental and safety considerations are also critical when working with tert-Butyl (7-aminospiro[3.5]nonan-2-yl)carbamate. While it is not classified as a hazardous substance, proper handling in fume hoods and the use of personal protective equipment (PPE) are recommended. Disposal should follow local regulations for organic waste, aligning with the broader push toward green chemistry and sustainable lab practices—a topic of increasing importance in academic and industrial settings.

In summary, tert-Butyl (7-aminospiro[3.5]nonan-2-yl)carbamate (CAS No. 2929273-08-3) represents a fascinating intersection of chemistry and biology, with broad applications in modern drug development. Its spirocyclic framework, synthetic accessibility, and adaptability to diverse chemical modifications position it as a cornerstone in the toolkit of medicinal chemists. As the demand for innovative small-molecule drugs grows, this compound is poised to play an even more prominent role in addressing unmet medical needs.